Titanium dioxide
Titanium dioxide
Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992)
Titanium dioxide is a titanium oxide with the formula TiO2. A naturally occurring oxide sourced from ilmenite, rutile and anatase, it has a wide range of applications. It has a role as a food colouring.
Titanium dioxide, also known as titanium(IV) oxide or titania, is the naturally occurring oxide of titanium. It is used as a pigment under the names titanium white, Pigment White 6 (PW6), or CI 77891. It is typically extracted from ilmenite, rutile and anatase.
Anatase is a mineral with formula of Ti4+O2 or TiO2. The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Ant.
Brookite is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Brk.
Rutile is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Rt.
Titanium dioxide (airborne, unbound particles of respirable size) can cause cancer according to California Labor Code.
See also: Octisalate; Titanium Dioxide; Zinc Oxide (component of); Adenosine; Niacinamide; Titanium Dioxide (component of); OCTISALATE; Titanium Dioxide (component of) ... View More ...
Titanium dioxide is a titanium oxide with the formula TiO2. A naturally occurring oxide sourced from ilmenite, rutile and anatase, it has a wide range of applications. It has a role as a food colouring.
Titanium dioxide, also known as titanium(IV) oxide or titania, is the naturally occurring oxide of titanium. It is used as a pigment under the names titanium white, Pigment White 6 (PW6), or CI 77891. It is typically extracted from ilmenite, rutile and anatase.
Anatase is a mineral with formula of Ti4+O2 or TiO2. The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Ant.
Brookite is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Brk.
Rutile is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Rt.
Titanium dioxide (airborne, unbound particles of respirable size) can cause cancer according to California Labor Code.
See also: Octisalate; Titanium Dioxide; Zinc Oxide (component of); Adenosine; Niacinamide; Titanium Dioxide (component of); OCTISALATE; Titanium Dioxide (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
13463-67-7
VCID:
VC21194826
InChI:
InChI=1S/2O.Ti
SMILES:
O=[Ti]=O
Molecular Formula:
O2Ti
TiO2
TiO2
Molecular Weight:
79.866 g/mol
Titanium dioxide
CAS No.: 13463-67-7
Cat. No.: VC21194826
Molecular Formula: O2Ti
TiO2
Molecular Weight: 79.866 g/mol
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Specification
| Description | Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992) Titanium dioxide is a titanium oxide with the formula TiO2. A naturally occurring oxide sourced from ilmenite, rutile and anatase, it has a wide range of applications. It has a role as a food colouring. Titanium dioxide, also known as titanium(IV) oxide or titania, is the naturally occurring oxide of titanium. It is used as a pigment under the names titanium white, Pigment White 6 (PW6), or CI 77891. It is typically extracted from ilmenite, rutile and anatase. Anatase is a mineral with formula of Ti4+O2 or TiO2. The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Ant. Brookite is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Brk. Rutile is a mineral with formula of Ti4+O2 or TiO2. The IMA symbol is Rt. Titanium dioxide (airborne, unbound particles of respirable size) can cause cancer according to California Labor Code. See also: Octisalate; Titanium Dioxide; Zinc Oxide (component of); Adenosine; Niacinamide; Titanium Dioxide (component of); OCTISALATE; Titanium Dioxide (component of) ... View More ... |
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| CAS No. | 13463-67-7 |
| Molecular Formula | O2Ti TiO2 |
| Molecular Weight | 79.866 g/mol |
| IUPAC Name | dioxotitanium |
| Standard InChI | InChI=1S/2O.Ti |
| Standard InChI Key | GWEVSGVZZGPLCZ-UHFFFAOYSA-N |
| SMILES | O=[Ti]=O |
| Canonical SMILES | O=[Ti]=O |
| Boiling Point | 4532 to 5432 °F at 760 mmHg (NTP, 1992) 2500-3000 °C 2600-3000 °C 4532-5432 °F |
| Colorform | White, tetragonal crystals White powder in two crystalline forms, anatase and rutile AMORPHOUS, INFUSIBLE POWDER White powde |
| Melting Point | 3380 °F (decomposes) (NTP, 1992) 1855 °C 3326-3362 °F |
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